4-[2,5-didecoxy-4-(4-formylphenyl)phenyl]benzaldehyde
Overview
Description
4-[2,5-didecoxy-4-(4-formylphenyl)phenyl]benzaldehyde is a useful research compound. Its molecular formula is C40H54O4 and its molecular weight is 598.9 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Phosphorus-Centered Compounds : It is used in synthesizing compounds with two p-phenylene-bridged phosphorus centers, which are significant in inorganic chemistry (Shah, Concolino, Rheingold, & Protasiewicz, 2000).
Precursor for Key Materials : The compound serves as a precursor in transforming biphenyl to 3,5-bis(N-carbazolyl)-1,1′-biphenyl, highlighting its potential in pharmaceutical, molecular electronic, and nanomaterials industries (Martı́nez-Martı́nez et al., 2017).
Formation of Thin Films : It forms well-ordered thin films at the air-water interface, useful in studies related to fluid domains and triple-layer structures (Schröter et al., 1997).
Synthesis of Radiopharmaceuticals : A similar compound, 4,5-Bis(butoxy)-2-nitrobenzaldehyde, is utilized as a precursor in synthesizing radiopharmaceuticals for positron emission tomography (Orlovskaja et al., 2016).
Improvement in Photovoltaic Cells : Polymers with a similar core structure have been shown to improve the power conversion efficiency of photovoltaic cells (Do, Ha, & Kim, 2013).
Chiral Dopants for Liquid Crystals : Chiral diesters, like 2',5'-Bis(decyloxy)-[1,1':4',1'-terphenyl]-4,4'-dicarbaldehyde, are suitable as chiral dopants for medium to highly birefringent liquid crystals (Kula, Herman, & Chojnowska, 2013).
Precursor of Smectic A Phase : This compound is also a precursor for a smectic A phase, contributing to studies in liquid crystal structures (Gupta et al., 2000).
Applications in Light-Emitting Polymers : It acts as a light-emitting polymer in devices, achieving significant brightness levels (Hung-Te Chang et al., 2007).
Properties
IUPAC Name |
4-[2,5-didecoxy-4-(4-formylphenyl)phenyl]benzaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C40H54O4/c1-3-5-7-9-11-13-15-17-27-43-39-29-38(36-25-21-34(32-42)22-26-36)40(44-28-18-16-14-12-10-8-6-4-2)30-37(39)35-23-19-33(31-41)20-24-35/h19-26,29-32H,3-18,27-28H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBIINBXJNLKGDH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCOC1=CC(=C(C=C1C2=CC=C(C=C2)C=O)OCCCCCCCCCC)C3=CC=C(C=C3)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C40H54O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
598.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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